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Compound of Interest

Compound Name: Diethyl sec-butylethylmalonate

CAS No.: 76-71-1

Cat. No.: B1582959

Get Quote

Executive Summary & Chemical Context
Diethyl sec-butylethylmalonate (also known as Diethyl 2-(sec-butyl)-2-ethylmalonate) is a

disubstituted malonic ester.[1] In pharmaceutical development, it serves as the definitive

precursor to Butabarbital (5-sec-butyl-5-ethylbarbituric acid). Its purity is paramount; the

presence of mono-substituted intermediates (diethyl sec-butylmalonate) or unreacted starting

materials leads to inactive or toxic side-products in the subsequent condensation with urea.

This guide provides a self-validating spectroscopic framework to verify the identity of this

intermediate, focusing on the vibrational modes characteristic of the quaternary carbon center

and the specific ester environment.
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Parameter Detail

IUPAC Name Diethyl 2-(butan-2-yl)-2-ethylpropanedioate

CAS Number 76-71-1

Molecular Formula C₁₃H₂₄O₄

Molecular Weight 244.33 g/mol

Physical State Colorless liquid

Key Structural Feature

Quaternary

-carbon (No acidic

-protons)

Experimental Configuration
To ensure reproducibility and high signal-to-noise ratios (SNR), the following experimental

parameters are recommended.

Sample Preparation[2][3][4][5]
Technique: Attenuated Total Reflectance (ATR) is preferred for this liquid sample due to ease

of use and path length consistency.

Crystal Material: Diamond or ZnSe (Zinc Selenide).

Sample Volume: 10–20 µL (ensure full coverage of the evanescent wave active area).

Neat Liquid: No solvent dilution is required. This eliminates solvent interference bands (e.g.,

CHCl₃ or CCl₄).

Instrument Parameters
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Parameter Setting Rationale

Spectral Range 4000 – 600 cm⁻¹
Covers fundamental stretching

and fingerprint regions.

Resolution 4 cm⁻¹

Sufficient to resolve ester

carbonyl splitting without

excessive noise.

Scans 32 or 64
Balances SNR with throughput

time.

Apodization Blackman-Harris
Minimizes side-lobes for strong

carbonyl peaks.

Spectral Analysis & Assignment
The IR spectrum of diethyl sec-butylethylmalonate is dominated by the ester functionality

and the aliphatic alkyl chains. The absence of specific bands (OH, NH) is as critical as the

presence of expected bands.

Region 1: High-Frequency C-H Stretching (3000 – 2800
cm⁻¹)
This region confirms the aliphatic backbone. As a saturated molecule, no bands should appear

above 3000 cm⁻¹.

2960–2970 cm⁻¹ (Strong): Asymmetric stretching of Methyl (–CH₃) groups. The molecule

contains four methyl groups (two from ethyl esters, one from ethyl substituent, one from sec-

butyl), making this band intense.

2935 cm⁻¹ (Medium): Asymmetric stretching of Methylene (–CH₂–) groups.

2875 cm⁻¹ (Medium): Symmetric stretching of Methyl (–CH₃) groups.

Diagnostic Insight: The intensity ratio of methyl-to-methylene bands is higher here than in

simple diethyl malonate due to the branched sec-butyl group adding methyl density.
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Region 2: The Carbonyl Zone (1750 – 1730 cm⁻¹)
The most diagnostic feature of malonic esters is the carbonyl stretch.

1735 ± 5 cm⁻¹ (Very Strong): C=O Stretching.

Band Shape: In disubstituted malonates, the two ester carbonyls are attached to a

quaternary carbon. Steric crowding between the sec-butyl and ethyl groups can distort the

coplanarity, occasionally causing this band to broaden or split slightly compared to the

sharp singlet of diethyl malonate.

Absence of Shift: If the band shifts significantly lower (<1700 cm⁻¹), verify for hydrolysis

(carboxylic acid formation).

Region 3: The Fingerprint & C-O Stretching (1300 – 1000
cm⁻¹)
Esters display two characteristic C-O stretches.

1200–1240 cm⁻¹ (Strong): C–C(=O)–O stretch (Acyl-oxygen). Often the strongest band in

the fingerprint region.

1030–1090 cm⁻¹ (Strong): O–C–C stretch (Alkoxy-oxygen).

1380 cm⁻¹ (Medium): C–H Bending (Umbrella mode) of the methyl groups. The sec-butyl

group (containing a methyl on a methine) enhances this region.

Summary Table of Assignments
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Frequency (cm⁻¹) Functional Group Vibrational Mode Diagnostic Value

2960–2970 Alkane (CH₃) (C-H)
Confirms saturated

alkyl chain.

1735 Ester (C=O) (C=O)
Primary identification;

check for broadening.

1465 Alkane (CH₂) (CH₂) Scissoring
General aliphatic

confirmation.

1380 Alkane (CH₃) (CH₃) Bending
Enhanced by sec-

butyl methyls.

1230 Ester (C-O) (C-C(=O)-O)
Confirm ester linkage

integrity.

1030 Ester (O-C) (O-CH₂-)
Confirm ethoxy group

integrity.

Quality Control & Impurity Profiling
In drug development, IR is a rapid "Go/No-Go" gate. You must distinguish the product from its

precursors.

Distinguishing from Diethyl Malonate (Starting Material)
Diethyl Malonate: Possesses two acidic protons at the

-position (–CH₂– between carbonyls).

Target (Disubstituted): Quaternary

-carbon (No protons).

IR Difference: While subtle, diethyl malonate often shows a weak combination band or

overtone related to the enolizable protons, but the most obvious difference is in the

Fingerprint Region (1400-600 cm⁻¹). The substitution of hydrogen with heavy alkyl groups

(ethyl, sec-butyl) shifts skeletal bending modes to lower frequencies and alters the intensity

profile of the 1100-1300 cm⁻¹ bands.
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Distinguishing from Mono-substituted (Diethyl sec-
butylmalonate)

Impurity: Contains a tertiary

-hydrogen.

Target: No

-hydrogen.

Differentiation: The mono-substituted impurity is less sterically crowded. The target

molecule's quaternary center introduces steric strain that may slightly elevate the C=O

frequency or broaden the band. (Note: NMR is the gold standard here, but IR serves as a

preliminary check for gross contamination).

Moisture & Hydrolysis
Water: Broad band at ~3400 cm⁻¹ (O-H stretch).

Hydrolysis (Acid): Broad band 2500–3300 cm⁻¹ (O-H stretch of carboxylic acid) and shift of

C=O to ~1710 cm⁻¹.

Synthesis & Analytical Workflow Diagrams
Synthesis Pathway (Context)
The following diagram illustrates the creation of the target molecule and its conversion to

Butabarbital.

Diethyl Malonate
(Starting Material)

Step 1: Alkylation
(+ Ethyl Bromide)

Diethyl ethylmalonate
(Intermediate)

Step 2: Alkylation
(+ sec-Butyl Bromide)

Diethyl sec-butylethylmalonate
(TARGET ANALYTE)

Step 3: Condensation
(+ Urea / NaOEt)

Butabarbital
(Active Pharmaceutical Ingredient)

Click to download full resolution via product page

Caption: Synthesis of Butabarbital highlighting the target intermediate (CAS 76-71-1).

Analytical Decision Workflow
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This logic gate ensures the sample is suitable for downstream processing.

Start: Liquid Sample

Acquire ATR-FTIR Spectrum

Check 3200-3600 cm⁻¹
(Broad OH Band?)

FAIL: Moisture/Hydrolysis
(Dry or Repurify)

Yes

Check 1735 cm⁻¹
(Strong Ester C=O?)

No

FAIL: Not an Ester

No
Check 2800-3000 cm⁻¹

(High Methyl/Methylene Ratio?)

Yes

No (Wrong Alkyls)

PASS: Identity Confirmed
Proceed to NMR/Assay

Yes

Click to download full resolution via product page

Caption: Logical decision tree for IR-based quality control of the intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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